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Compound of Interest

Compound Name: N-Ethyl-N-phenylethylenediamine

Cat. No.: B1581474

N-Ethyl-N-phenylethylenediamine: A Technical
Guide for Researchers

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of N-Ethyl-N-
phenylethylenediamine, a substituted ethylenediamine derivative of interest in synthetic
chemistry and potentially in drug discovery. Due to the limited commercial availability and
published data for N-Ethyl-N-phenylethylenediamine, this guide also includes information on
closely related and more readily available analogs to provide a broader context for researchers.

Commercial Availability and Purity Grades

Direct commercial suppliers for N-Ethyl-N-phenylethylenediamine are not widely
documented. However, isomers and related N-substituted phenylethylenediamines are
available from various chemical vendors. Researchers interested in this scaffold may consider
sourcing these related compounds or pursuing custom synthesis.

Below is a summary of commercially available, structurally related compounds. It is crucial to
verify the exact identity and purity of any sourced material.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1581474?utm_src=pdf-interest
https://www.benchchem.com/product/b1581474?utm_src=pdf-body
https://www.benchchem.com/product/b1581474?utm_src=pdf-body
https://www.benchchem.com/product/b1581474?utm_src=pdf-body
https://www.benchchem.com/product/b1581474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Compound ) ]
Supplier CAS Number Purity/Grade Notes
Name
Isomer of N-
N-(2-
) ) - Ethyl-N-
aminoethyl)-N- Key Organics 23730-69-0 Not Specified ]
N phenylethylenedi
ethylaniline .
amine.
N- Unsubstituted on
Phenylethylenedi  Sigma-Aldrich 1664-40-0 98% the ethylamino
amine group.[1][2]
Unsubstituted on
Fisher Scientific 1664-40-0 99% the ethylamino
group.[3]
) Di-ethylated on
N,N-Diethyl-p- }
o ) ) one nitrogen and
phenylenediamin  Sigma-Aldrich 93-05-0 97%
has a p-
e
phenylene core.
A protected
N'-(t-Boc)-N- o derivative that
Not specified in - N
phenylethane- Not specified Not specified could serve as a
- search results )
1,2-diamine synthetic
precursor.
N-(2- ) A related aniline
TCI America, Lab ) o
Cyanoethyl)-N- 148-87-8 min 98.0% derivative.[4][5]

ethylaniline

Pro Inc.

[6]

Note: The purity and specifications of chemical compounds can vary between suppliers and

batches. It is essential to obtain and consult the Certificate of Analysis (CoA) for detailed

information.

Physicochemical Properties

The following table summarizes key physicochemical properties for N-Phenylethylenediamine,

a closely related and more extensively characterized compound. These properties can serve as
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an estimate for N-Ethyl-N-phenylethylenediamine, although substitution will influence these

values.
Property Value (for N-Phenylethylenediamine)
Molecular Formula CsH12Nz
Molecular Weight 136.19 g/mol [1][2]
Boiling Point 262-264 °C (Iit.)[1][2]
Density 1.041 g/mL at 25 °C (lit.)[1][2]
Refractive Index n20/D 1.587 (lit.)[1][2]

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of N-Ethyl-N-
phenylethylenediamine are not readily available in the public domain. However, a plausible
synthetic route can be devised based on established methods for the N-alkylation of anilines
and the synthesis of related ethylenediamine derivatives.

Representative Synthesis of N-Ethyl-N-
phenylethylenediamine

This protocol is a representative example and may require optimization.
Reaction: Reductive amination of N-phenylethylenediamine with acetaldehyde.

Materials:

N-Phenylethylenediamine

Acetaldehyde

Sodium triacetoxyborohydride (STAB)

1,2-Dichloroethane (DCE) or Dichloromethane (DCM)
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Saturated aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

To a solution of N-phenylethylenediamine (1 equivalent) in DCE or DCM, add acetaldehyde
(1.1 equivalents).

o Stir the mixture at room temperature for 1 hour.
e Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise over 15 minutes.

o Continue stirring at room temperature and monitor the reaction by thin-layer chromatography
(TLC).

o Upon completion, quench the reaction by the slow addition of saturated aqueous sodium
bicarbonate solution.

o Separate the organic layer, and extract the aqueous layer with DCM.
o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

 Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude
product.

» Purify the crude product by silica gel column chromatography using an appropriate eluent
system (e.g., a gradient of ethyl acetate in hexanes) to afford pure N-Ethyl-N-
phenylethylenediamine.

Purification and Characterization

 Purification: The primary method for purification is silica gel column chromatography. The
polarity of the eluent can be adjusted based on the TLC analysis of the crude product.
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o Characterization: The structure and purity of the synthesized compound should be confirmed
by analytical techniques such as:

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To confirm the molecular
structure. For the parent N-phenylethylenediamine, *H NMR data is available which can be
used as a reference.[7]

o Mass Spectrometry (MS): To determine the molecular weight. The NIST WebBook
provides mass spectrometry data for the related N,N-Diethyl-N'-phenylethylenediamine.[8]

o High-Performance Liquid Chromatography (HPLC): To assess the purity of the final
compound.

Potential Applications in Drug Development and
Signaling Pathways

Phenethylamine and its derivatives are a well-established class of compounds with significant
activity in the central nervous system. Many of these compounds interact with monoamine
transporters, including the dopamine transporter (DAT), norepinephrine transporter (NET), and
serotonin transporter (SERT).

Given its structural similarity to other phenethylamines, N-Ethyl-N-phenylethylenediamine
could potentially act as a ligand for these transporters. The interaction with the dopamine
transporter is of particular interest due to its role in regulating dopamine levels in the brain,
which is implicated in various neurological and psychiatric conditions.[9][10][11]

Hypothetical Signaling Pathway Interaction

The following diagram illustrates the potential interaction of a phenethylamine-based
compound, such as N-Ethyl-N-phenylethylenediamine, with the dopamine transporter at the
presynaptic terminal.
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Caption: Potential modulation of dopamine reuptake by N-Ethyl-N-phenylethylenediamine.

Experimental Workflow

The following diagram outlines a general workflow for the synthesis, purification, and
characterization of a substituted ethylenediamine derivative like N-Ethyl-N-

phenylethylenediamine.
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Caption: Workflow for synthesis and characterization of N-Ethyl-N-phenylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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